Cas no 494835-18-6 (L-Asparagine, glycylglycyl-L-threonyl-)

• Product Name: L-Asparagine, glycylglycyl-L-threonyl-
• CAS No: 494835-18-6
• MF: C₁₂H₂₁N₅O₇
• MW: 347.324442625046
• CID: 1522498
• Update Time: 2024-08-23

L-Asparagine, glycylglycyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, glycylglycyl-L-threonyl-
• L-Asparagine, glycylglycyl-L-threonyl- (9CI)

• Inchi： 1S/C12H21N5O7/c1-5(18)10(17-9(21)4-15-8(20)3-13)11(22)16-6(12(23)24)2-7(14)19/h5-6,10,18H,2-4,13H2,1H3,(H2,14,19)(H,15,20)(H,16,22)(H,17,21)(H,23,24)/t5-,6+,10+/m1/s1
• InChI Key： IXOUOHJCPNHQQZ-KORWRZNCSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)CN

Computed Properties

• Exact Mass: 347.14423

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 949.5±65.0 °C(Predicted)
• PSA: 213.94
• pka: 3.14±0.10(Predicted)